Cas no 1448049-50-0 (Ochratoxin A-D4)

Ochratoxin A-D4 structure
Ochratoxin A-D4 structure
Product Name:Ochratoxin A-D4
CAS No:1448049-50-0
MF:C20H18ClNO6
MW:407.837671756744
CID:4605422
PubChem ID:12313658
Update Time:2024-02-29

Ochratoxin A-D4 Chemical and Physical Properties

Names and Identifiers

    • Ochratoxin A-D4
    • Ochratoxin-A
    • N-[[(3R)-5-Chloro-3,4-dihydro-8-hydroxy-3-(methyl-d3)-1-oxo-1H-2-benzopyran-7-yl-3-d]carbonyl]-L-phenylalanine
    • Inchi: 1S/C20H18ClNO6/c1-10-7-12-14(21)9-13(17(23)16(12)20(27)28-10)18(24)22-15(19(25)26)8-11-5-3-2-4-6-11/h2-6,9-10,15,23H,7-8H2,1H3,(H,22,24)(H,25,26)/t10-,15+/m1/s1/i1D3,10D
    • InChI Key: RWQKHEORZBHNRI-ULNJQCCOSA-N
    • SMILES: ClC1=CC(C(N[C@H](C(=O)O)CC2C=CC=CC=2)=O)=C(C2C(=O)O[C@]([2H])(C([2H])([2H])[2H])CC=21)O

Computed Properties

  • Exact Mass: 403.0822650g/mol
  • Monoisotopic Mass: 403.0822650g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 608
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 113
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